N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[4-(1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H12N4O2/c22-17(16-9-12-3-1-2-4-15(12)23-16)20-13-5-7-14(8-6-13)21-10-18-19-11-21/h1-11H,(H,20,22)
• InChI Key: KLXSNJVXRGOCDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=C(C=C3)N4C=NN=C4
• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol

Description

N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide, also known as TAK-242, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first identified in 2006 as a selective Toll-like receptor 4 (TLR4) signaling inhibitor, and since then, it has been widely investigated for its anti-inflammatory and anti-tumor properties.

Mechanism of Action

N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide exerts its effects by binding to the intracellular domain of TLR4, which prevents the recruitment of adaptor proteins and downstream signaling molecules. This inhibits the activation of the NF-κB and MAPK signaling pathways, which are responsible for the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide has also been shown to have anti-tumor properties. It has been demonstrated to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer. This is thought to be due to its ability to induce apoptosis and inhibit cell cycle progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide in lab experiments is its specificity for TLR4 signaling. This allows researchers to selectively target this pathway without affecting other signaling pathways. However, one limitation of N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide. One area of interest is the development of new formulations or delivery methods to improve its solubility and bioavailability. Another potential direction is the investigation of its effects on other signaling pathways and its potential use in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to elucidate its mechanism of action and identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

The synthesis of N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide involves several steps, including the preparation of the benzofuran intermediate, followed by the introduction of the triazole ring and the amide group. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

N-[4-(4H-1,2,4-triazol-4-yl)phenyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the areas of inflammation and cancer. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, by blocking the TLR4 signaling pathway. This makes it a promising candidate for the treatment of various inflammatory diseases, such as sepsis, rheumatoid arthritis, and inflammatory bowel disease.